Cas no 15795-56-9 (1,3-Dioxane-4,6-dione, 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl-
• CAS No: 15795-56-9
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 1335817
• PubChem ID: 367158
• Update Time: 2025-10-29

1,3-Dioxane-4,6-dione, 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl-
• 5-(2-METHOXYBENZYLIDENE)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• 5-[(2-methoxyphenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• NSC-636627
• F15124
• A855815
• 5-(2-methoxybenzylidene)-2,2-dimethyl-1,3-di-oxane-4,6-dione
• NSC636627
• 5-((2-METHOXYPHENYL)METHYLENE)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• 15795-56-9
• AKOS003598359
• MFCD00128556
• CS-0324275
• DTXSID50327173
• MS-7953

• Inchi： 1S/C14H14O5/c1-14(2)18-12(15)10(13(16)19-14)8-9-6-4-5-7-11(9)17-3/h4-8H,1-3H3
• InChI Key： CNEJJACJHKSHJO-UHFFFAOYSA-N
• SMILES： O1C(/C(=C\C2C=CC=CC=2OC)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 262.08412
• Monoisotopic Mass: 262.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Melting Point: 98-100 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 502.0±50.0 °C(Predicted)
• PSA: 61.83

Additional information on 1,3-Dioxane-4,6-dione, 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl-

Comprehensive Analysis of 1,3-Dioxane-4,6-dione, 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl- (CAS No. 15795-56-9)

1,3-Dioxane-4,6-dione, 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl- (CAS No. 15795-56-9) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of dioxane derivatives, which are known for their versatile applications in synthetic chemistry. The presence of a 2-methoxyphenyl group and a dimethyl-substituted dioxane ring contributes to its distinct chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for high-purity organic intermediates like 1,3-Dioxane-4,6-dione derivatives has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive compounds, given its ability to undergo selective reactions such as cycloadditions and nucleophilic substitutions. The compound's stability under mild conditions and compatibility with various catalysts further enhance its utility in green chemistry initiatives, aligning with the global push for sustainable synthetic methods.

One of the most frequently searched topics related to CAS No. 15795-56-9 is its role in the development of pharmaceutical intermediates. Users often inquire about its synthesis pathways, safety data, and commercial availability. Notably, the compound's methoxy-substituted aromatic ring has been explored for its potential in designing targeted drug delivery systems, a hot topic in precision medicine. Additionally, its thermal stability and solubility profile make it a candidate for use in polymer chemistry, where it could contribute to the creation of novel biodegradable materials.

From an industrial perspective, 1,3-Dioxane-4,6-dione, 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl- is often discussed in forums focusing on specialty chemicals and fine chemical manufacturing. Its synthesis typically involves condensation reactions, with emphasis on optimizing yield and minimizing byproducts—a common challenge addressed in process chemistry. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring the compound meets the stringent standards required for research and commercial applications.

Environmental considerations are another key area of interest. Researchers are investigating the biodegradability of dioxane-based compounds like this one, as regulatory bodies tighten restrictions on persistent organic pollutants. The compound's potential for low environmental impact has sparked discussions in academic circles, particularly in the context of green solvent systems and catalytic recycling. These aspects are increasingly relevant to industries seeking eco-friendly alternatives without compromising performance.

In summary, 1,3-Dioxane-4,6-dione, 5-[(2-methoxyphenyl)methylene]-2,2-dimethyl- (CAS No. 15795-56-9) represents a fascinating intersection of chemistry and innovation. Its structural features and reactivity profile position it as a valuable tool for scientists exploring next-generation materials and therapeutic agents. As research continues to uncover new applications, this compound is likely to remain a topic of interest in both academic and industrial settings.